Cas no 1235060-83-9 (2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1235060-83-9
• MF: C₁₂H₁₀F₃N₃O₃
• MW: 301.221312999725
• CID: 5971042
• Update Time: 2025-05-23

2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2,2,2-trifluoroethyl)acetamide
• 2-(2,4-dioxo-1H-quinazolin-3-yl)-N-(2,2,2-trifluoroethyl)acetamide

• Inchi： 1S/C12H10F3N3O3/c13-12(14,15)6-16-9(19)5-18-10(20)7-3-1-2-4-8(7)17-11(18)21/h1-4H,5-6H2,(H,16,19)(H,17,21)
• InChI Key： XXYMHWIRCQBKTM-UHFFFAOYSA-N
• SMILES： C(NCC(F)(F)F)(=O)CN1C(=O)C2=C(NC1=O)C=CC=C2

Additional information on 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2,2,2-trifluoroethyl)acetamide

Compound CAS No. 1235060-83-9: 2-(2,4-Dioxo-1,2,3,4-Tetrahydroquinazolin-3-Yl)-N-(2,2,2-Trifluoroethyl)Acetamide

The compound with CAS No. 1235060-83-9, named 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2,2,2-trifluoroethyl)acetamide, is a highly specialized chemical entity with significant potential in various fields. This compound belongs to the class of quinazolinone derivatives and features a trifluoroethyl group attached to its structure. The presence of the trifluoroethyl group introduces unique electronic and steric properties that enhance its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery and development. The quinazolinone core is known for its ability to interact with various biological targets, such as kinases and proteases. This makes the compound a promising candidate for the development of novel therapeutic agents. Researchers have demonstrated that the trifluoroethyl substituent can significantly influence the pharmacokinetic properties of the molecule, including its absorption and distribution in biological systems.

The synthesis of CAS No. 1235060-83-9 involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the quinazolinone ring system and the subsequent introduction of the trifluoroethyl group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further optimized these processes, making large-scale production more feasible.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, it has been explored as a lead compound for developing anti-cancer agents due to its ability to inhibit specific oncogenic pathways. Additionally, its unique electronic properties make it a valuable component in materials science applications such as organic electronics and sensors.

Recent research has also focused on understanding the environmental impact of compounds like CAS No. 1235060-83-9. Studies indicate that while it exhibits high stability under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

Furthermore, computational chemistry approaches have been employed to predict the behavior of this compound in various chemical environments. These simulations provide insights into its reactivity patterns and help guide experimental design for future studies.

In conclusion, CAS No. 1235060-83-9, or N-(trifluoroethyl)acetamide derivative, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and properties continue to attract significant attention from researchers worldwide.